Cas no 2228903-04-4 (3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228903-04-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6085176
• PubChem ID: 165651163
• Update Time: 2025-10-23

3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid
• 2228903-04-4
• EN300-2000894

• Inchi： 1S/C11H18O3/c1-11(2,9(12)10(13)14)8-6-4-3-5-7-8/h3-4,8-9,12H,5-7H2,1-2H3,(H,13,14)
• InChI Key： PVXKMMNWTYPRAI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1CC=CCC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228903-04-4)

The compound 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228903-04-4) is a structurally unique organic molecule that has garnered attention in pharmaceutical and biochemical research. Its molecular framework combines a cyclohexene ring with a hydroxybutanoic acid moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications in drug discovery, flavor and fragrance industries, and natural product synthesis. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for chiral building blocks like 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid has surged due to their role in asymmetric catalysis and enantioselective reactions. This compound’s stereocenter at the 2-position opens avenues for creating optically active pharmaceuticals, a hot topic in precision medicine. Users searching for "CAS 2228903-04-4 suppliers" or "hydroxy acid derivatives uses" often seek insights into its commercial availability and scalable production methods. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, reflecting the industry’s focus on high-purity intermediates.

The cyclohexene segment of this compound is noteworthy for its conformational flexibility, which mimics motifs found in terpenoids and steroids. This resemblance has spurred investigations into its utility as a bioisostere in medicinal chemistry. For instance, queries like "3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid biological activity" highlight growing interest in its pharmacokinetic properties. Additionally, its potential as a flavor enhancer aligns with consumer trends toward natural additives, as the food industry seeks alternatives to synthetic ingredients.

From a synthetic perspective, 2228903-04-4 can be prepared via Grignard reactions or aldol condensation, methods frequently discussed in forums on organic synthesis optimization. Environmental concerns have also driven searches for "eco-friendly synthesis of hydroxy acids," emphasizing the need for catalytic processes that minimize waste. The compound’s logP and water solubility data are relevant for formulators exploring its use in cosmetic applications, particularly in anti-aging formulations where hydroxy acids are prized for their exfoliating properties.

Regulatory compliance is another key consideration for stakeholders. While 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid is not classified as hazardous, adherence to REACH and GMP guidelines ensures its safe handling in industrial settings. Laboratories often document its spectral data (IR, MS) to facilitate reproducibility—a priority for researchers troubleshooting "CAS 2228903-04-4 characterization issues." Furthermore, its stability under varying pH conditions makes it a candidate for prodrug development, a trending subtopic in drug delivery systems.

In summary, 3-(cyclohex-3-en-1-yl)-2-hydroxy-3-methylbutanoic acid represents a multifaceted compound with cross-industry relevance. Its structural features and functional groups cater to evolving needs in life sciences and material innovation, while its synthesis and applications resonate with broader themes like sustainability and personalized healthcare. As research progresses, this molecule is poised to play a pivotal role in addressing challenges across chemical biology and industrial chemistry.